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Compound of Interest

Compound Name: 3,5-Dibromopyridine

Cat. No.: B018299 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 3,5-Dibromopyridine

Introduction
3,5-Dibromopyridine is a halogenated aromatic heterocycle essential in various domains of

chemical synthesis. It serves as a versatile building block in the development of

pharmaceuticals, agrochemicals, and advanced materials.[1] A thorough understanding of its

fundamental physicochemical properties, such as melting and boiling points, is critical for its

application in research and development. This guide provides a detailed overview of these

properties, the experimental methods for their determination, and a logical workflow for these

procedures.

Core Physicochemical Data
The melting and boiling points of 3,5-Dibromopyridine are key indicators of its purity and are

fundamental parameters for its handling and use in synthetic protocols. These values are

summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b018299?utm_src=pdf-interest
https://www.benchchem.com/product/b018299?utm_src=pdf-body
https://www.benchchem.com/product/b018299?utm_src=pdf-body
https://www.chemimpex.com/products/27383
https://www.benchchem.com/product/b018299?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Melting Point 110-115 °C [1]

111.0 to 114.0 °C [2]

107.0-114.0 °C [3][4]

112 °C [5]

Boiling Point 222 °C [2][5]

Experimental Protocols
Accurate determination of melting and boiling points is crucial for compound identification and

purity assessment.[6][7] The following sections detail the standard laboratory procedures for

measuring these properties.

Melting Point Determination (Capillary Method)
The capillary method is a widely used and reliable technique for determining the melting point

of a solid organic compound.[8] Pure crystalline solids typically exhibit a sharp melting point

range of 0.5-1.0°C, whereas impurities can lead to a depressed and broader melting range.[6]

Apparatus:

Melting point apparatus (e.g., Mel-Temp, Thiele tube, or digital instrument)[6]

Glass capillary tubes (one end sealed)[9]

Thermometer

Mortar and pestle

Procedure:

Sample Preparation: Ensure the 3,5-Dibromopyridine sample is completely dry and finely

powdered to allow for uniform packing and heat transfer.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemimpex.com/products/27383
https://www.shandongbiotech.com/product/35-dibromopyridine/
https://chemicals.thermofisher.kr/apac/product/A10875.06
https://www.thermofisher.com/order/catalog/product/A10875.06
https://www.stenutz.eu/chem/solv6.php?name=3%2C5-dibromopyridine
https://www.shandongbiotech.com/product/35-dibromopyridine/
https://www.stenutz.eu/chem/solv6.php?name=3%2C5-dibromopyridine
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.westlab.com/blog/measuring-melting-point
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://www.benchchem.com/product/b018299?utm_src=pdf-body
https://www.westlab.com/blog/measuring-melting-point
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Capillary Tube Packing: Press the open end of a capillary tube into the powdered sample.

Invert the tube and tap it gently on a hard surface to cause the solid to fall to the closed end.

Repeat until the packed sample is approximately 1-2 mm high.[10]

Apparatus Setup: Place the packed capillary tube into the heating block of the melting point

apparatus.[9]

Heating:

For a preliminary, rapid determination, heat the sample quickly to find an approximate

melting range.[6]

For an accurate measurement, allow the apparatus to cool to at least 15-20°C below the

approximate melting point. Begin heating again at a slow, controlled rate of approximately

1-2°C per minute.[6][9]

Observation and Recording: Record two temperatures:

T1: The temperature at which the first drop of liquid appears.

T2: The temperature at which the entire sample has completely melted into a clear liquid.

[6] The melting point is reported as the range from T1 to T2.

Boiling Point Determination (Thiele Tube Method)
The Thiele tube method is a convenient technique for determining the boiling point of a liquid

using a small sample size.[11] The boiling point is defined as the temperature at which the

vapor pressure of the liquid equals the surrounding atmospheric pressure.[12][13]

Apparatus:

Thiele tube filled with mineral oil

Small test tube (e.g., Durham tube)

Capillary tube (one end sealed)

Thermometer
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Rubber band or thread to attach the test tube to the thermometer

Heat source (e.g., Bunsen burner)

Procedure:

Sample Preparation: Fill the small test tube to about half-full with 3,5-Dibromopyridine (in

its molten state if necessary).

Capillary Inversion: Place the capillary tube, with its sealed end pointing upwards, into the

liquid in the test tube.[11][14]

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band, ensuring

the sample is aligned with the thermometer bulb.[14]

Heating: Immerse the assembly in the Thiele tube, making sure the heat-circulating arm is

heated gently with a burner. The shape of the Thiele tube allows for the oil to circulate via

convection, ensuring uniform heating.[14]

Observation: As the temperature rises, air trapped in the capillary tube will expand and

slowly exit. When the boiling point is reached, a continuous and rapid stream of bubbles will

emerge from the open end of the capillary tube.[11]

Recording: Remove the heat source once a vigorous stream of bubbles is observed. As the

apparatus cools, the bubbling will slow down and stop. The boiling point is the temperature at

which the liquid is drawn up into the capillary tube.[11][14]

Visualized Experimental Workflow
The following diagram illustrates the logical workflow for the determination of the melting point

of 3,5-Dibromopyridine using the capillary method.
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Sample Preparation

Measurement Phase

Observation & Recording

Final Result

Obtain dry, solid sample
of 3,5-Dibromopyridine

Finely powder the sample
(if not already)

Pack sample into
capillary tube (1-2 mm)

Place capillary in
melting point apparatus

Heat rapidly for
approximate range

Cool down & set start temp
(15°C below approx. MP)

Heat slowly
(1-2°C / minute)

Observe first liquid drop
(Record T1)

Observe complete melting
(Record T2)

Report Melting Point
as T1 - T2 Range

Click to download full resolution via product page

Workflow for Melting Point Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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